Cas no 18588-48-2 (2,4-Pyrimidinediamine,5-methoxy-)

• Product Name: 2,4-Pyrimidinediamine,5-methoxy-
• CAS No: 18588-48-2
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 123064
• PubChem ID: 23423591
• Update Time: 2025-04-18

2,4-Pyrimidinediamine,5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-methoxy-
• Pyrimidine, 2,4-diamino-5-methoxy- (8CI)
• SCHEMBL3417149
• 18588-48-2
• 5-methoxypyrimidine-2,4-diamine
• AKOS006341103

• Inchi： 1S/C5H8N4O/c1-10-3-2-8-5(7)9-4(3)6/h2H,1H3,(H4,6,7,8,9)
• InChI Key： POKOCGWGFMPTIL-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(N)N=C1N

Computed Properties

• Exact Mass: 140.06981089g/mol
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87Ų